Cas no 1245649-98-2 (2-Isopropylpiperidin-4-one hydrochloride)

• Product Name: 2-Isopropylpiperidin-4-one hydrochloride
• CAS No: 1245649-98-2
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• MDL: MFCD11110452
• CID: 4690964
• PubChem ID: 53417124
• Update Time: 2025-05-27

2-Isopropylpiperidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Isopropylpiperidin-4-one hydrochloride
• 2-isopropylpiperidin-4-one HCl
• 2-ISOPROPYL-PIPERIDIN-4-ONE HYDROCHLORIDE
• 2-ISO-PROPYL-PIPERIDIN-4-ONE HYDROCHLORIDE
• RL03377
• AK122034
• AX8164691
• 2-propan-2-ylpiperidin-4-one;hydrochloride
• ST24040745
• 2-(propan-2-yl)piperidin-4-one hydrochloride
• 2-(Propan-2-yl)piperidin-4-one--hydrogen chloride (1/1)
• 4-Piperidinone, 2-(1-methylethyl)-, hydrochloride
• SB32161
• AKOS016011208
• AC-9457
• DB-069354
• J-509753
• 362707-26-4
• 2-Isopropylpiperidin-4-onehydrochloride
• 1245649-98-2
• DTXSID20697234

• MDL： MFCD11110452
• Inchi： 1S/C8H15NO.ClH/c1-6(2)8-5-7(10)3-4-9-8;/h6,8-9H,3-5H2,1-2H3;1H
• InChI Key： QRVQNZZBPKWWGK-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCNC(C1)C(C)C

Computed Properties

• Exact Mass: 177.092
• Monoisotopic Mass: 177.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1

Experimental Properties

• PSA: 29.10000
• LogP: 2.09430

Additional information on 2-Isopropylpiperidin-4-one hydrochloride

Comprehensive Overview of 2-Isopropylpiperidin-4-one hydrochloride (CAS No. 1245649-98-2)

2-Isopropylpiperidin-4-one hydrochloride (CAS No. 1245649-98-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its piperidine backbone and isopropyl substitution, is widely utilized in the synthesis of bioactive molecules. Its unique structural features make it a valuable intermediate in the development of novel therapeutic agents, particularly in the fields of neurology and metabolic disorders.

The growing interest in 2-Isopropylpiperidin-4-one hydrochloride is reflected in the increasing number of searches for terms like "piperidine derivatives in drug discovery" and "CAS 1245649-98-2 applications." Researchers are particularly intrigued by its potential role in modulating neurotransmitter systems, which aligns with current trends in addressing mental health and cognitive enhancement. The compound's hydrochloride salt form enhances its solubility, making it more suitable for experimental and industrial applications.

From a synthetic chemistry perspective, 2-Isopropylpiperidin-4-one hydrochloride serves as a versatile building block. Its ketone functionality allows for further derivatization, enabling the creation of diverse molecular architectures. This adaptability is crucial in modern drug design, where the demand for "custom piperidine synthesis" and "high-purity intermediates" is on the rise. The compound's stability under various reaction conditions further adds to its appeal.

In the context of green chemistry, 2-Isopropylpiperidin-4-one hydrochloride has also been explored for its potential in sustainable synthesis routes. With the increasing focus on "eco-friendly chemical processes," researchers are investigating its use in catalytic reactions that minimize waste and energy consumption. This aligns with global initiatives to reduce the environmental impact of pharmaceutical manufacturing.

Quality control is another critical aspect of 2-Isopropylpiperidin-4-one hydrochloride production. Analytical techniques such as HPLC and NMR are essential for ensuring the compound's purity, especially when used in sensitive applications. The search term "CAS 1245649-98-2 purity standards" frequently appears in scientific databases, highlighting the importance of rigorous quality assessment in this field.

The pharmacological potential of 2-Isopropylpiperidin-4-one hydrochloride continues to be an active area of investigation. Recent studies have explored its interactions with various biological targets, particularly in the context of "neuroprotective agents" and "metabolic regulators." These research directions respond to the growing societal concerns about neurodegenerative diseases and metabolic syndromes, making the compound particularly relevant to contemporary healthcare challenges.

In conclusion, 2-Isopropylpiperidin-4-one hydrochloride (CAS No. 1245649-98-2) represents an important chemical entity with broad applications in medicinal chemistry and drug development. Its structural versatility, combined with the increasing demand for specialized intermediates, ensures its continued relevance in scientific research. As investigations into its properties and applications progress, this compound is likely to play an even more significant role in addressing current and future therapeutic needs.